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Abstract
This technical guide provides a comprehensive analysis of the thermal properties of 1,4-
Diaminobenzene dihydrochloride (CAS: 624-18-0), a compound of significant interest in

chemical synthesis, dye manufacturing, and polymer chemistry. A critical review of publicly

available data reveals significant discrepancies in its reported melting point and a common

misconception regarding its boiling point. This paper clarifies that 1,4-Diaminobenzene
dihydrochloride undergoes melting with simultaneous decomposition, a phenomenon that

accounts for the wide range of reported values. Furthermore, it establishes that a true boiling

point is not an attainable or relevant physical property for this salt due to its thermal instability.

This guide presents a standardized protocol for the accurate determination of the

melting/decomposition point and provides the scientific rationale behind the experimental

observations, equipping researchers and drug development professionals with the necessary

insights for safe and effective handling and application of this compound.

Introduction to 1,4-Diaminobenzene Dihydrochloride
1.1 Chemical Identity and Significance
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1,4-Diaminobenzene dihydrochloride, also known as p-Phenylenediamine dihydrochloride, is

the dihydrochloride salt of 1,4-phenylenediamine[1]. It typically appears as a white to slightly

reddish crystalline powder[2][3]. Its chemical structure, consisting of an aromatic ring with two

amine groups protonated by hydrochloric acid, makes it a stable and water-soluble precursor

for the free base. This compound is a vital intermediate in various industrial applications,

including the synthesis of hair dyes, high-performance polymers like aramids, antioxidants, and

corrosion inhibitors[4]. Its CAS number is 624-18-0[1][4].

1.2 The Critical Role of Thermal Properties

For scientists in research and drug development, precise knowledge of a compound's thermal

properties is fundamental. The melting point is a primary indicator of purity and is crucial for

quality control, process development, and formulation[5][6]. The boiling point dictates

purification methods like distillation and defines the upper-temperature limits for handling in a

liquid state. For a compound like 1,4-Diaminobenzene dihydrochloride, which is known to be

thermally sensitive, a nuanced understanding beyond simple literature values is essential to

prevent degradation, ensure process safety, and achieve reproducible results.

Summary of Physicochemical Properties
A summary of the key physicochemical properties of 1,4-Diaminobenzene dihydrochloride is

presented below. It is important to note the variability in the reported thermal data, which will be

the central topic of discussion in this guide.
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Property Value Source(s)

CAS Number 624-18-0 [1][2][4]

Molecular Formula C₆H₁₀Cl₂N₂ [2][7]

Molecular Weight 181.06 g/mol [2][4][7]

Appearance
White to slightly reddish

crystals or gray powder
[2][3]

Melting Point
Varies significantly, often

reported as >200 °C to 285 °C
[1][3][7][8][9]

Boiling Point
267.4 °C at 760 mmHg (Value

is likely erroneous)
[1][4][7]

Water Solubility ≥100 mg/mL at 21 °C [7][10]

Decomposition
Decomposes on heating to

emit toxic fumes (NOx, HCl)
[2][3][11]

The Melting Point: A Critical Analysis of Melting with
Decomposition
3.1 Reported Values and Discrepancies

A survey of scientific literature and supplier data reveals a notable lack of consensus on the

melting point of 1,4-Diaminobenzene dihydrochloride.

Reported Melting Point Source

>392 °F (>200 °C) PubChem[2], CAMEO Chemicals[10]

>200 °C ChemBK[7], LookChem[1]

275 °C ICSC[3], Sigma-Aldrich[9]

266-285 °C AKSci[8]
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This wide range is inconsistent with the behavior of a pure, stable organic compound, which

typically exhibits a sharp melting range of 0.5-1.0 °C. The observed variation is a direct

consequence of the compound's thermal instability.

3.2 The Causality of Melting with Decomposition

1,4-Diaminobenzene dihydrochloride does not exhibit a true melting point; instead, it

undergoes decomposition upon heating[3]. As an ionic salt, significant thermal energy is

required to overcome the strong electrostatic forces of its crystal lattice. This required energy

level is close to or exceeds the energy needed to initiate chemical bond cleavage within the

molecule. Consequently, as the compound begins to melt, it also starts to decompose,

releasing toxic and corrosive fumes of nitrogen oxides and hydrogen chloride[2][11]. This

simultaneous process makes the observed "melting point" highly dependent on the

experimental conditions.

3.3 Key Factors Influencing Measurement

The primary reason for the discrepancies in reported values is the heating rate used during

analysis[5].

Rapid Heating: A fast temperature ramp does not allow the system to maintain thermal

equilibrium. The sample's temperature lags behind the apparatus's temperature, leading to

an artificially high and broad observed melting range.

Slow Heating: A slow heating rate (e.g., 1-2 °C per minute) provides a more accurate

determination of the temperature at which the phase transition and decomposition begin[5]

[6].

Purity: As with any substance, impurities will depress and broaden the melting range[5][12].

Therefore, for a compound that decomposes, the term "melting point" is a misnomer. A more

accurate description is the "decomposition temperature" or "melting range with decomposition."

Standardized Protocol for Accurate
Melting/Decomposition Point Determination
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To ensure reliable and reproducible results, a standardized methodology is paramount. The

following protocol is designed to accurately measure the melting/decomposition point of 1,4-
Diaminobenzene dihydrochloride using a modern digital melting point apparatus.

4.1 Principle and Rationale

This protocol employs a two-stage heating process. An initial rapid scan establishes an

approximate decomposition temperature, followed by a second, slow, and carefully controlled

scan on a fresh sample to determine the precise range. Re-melting a previously melted and

decomposed sample must be avoided as it will yield inaccurate results[5].

4.2 Equipment and Reagents

Digital melting point apparatus (e.g., Mel-Temp® or similar)[5][6]

Glass capillary tubes (one end sealed)

1,4-Diaminobenzene dihydrochloride, high purity grade

Spatula and watch glass

Mortar and pestle

4.3 Step-by-Step Methodology

Sample Preparation: Gently crush a small amount of the crystalline sample into a fine

powder using a mortar and pestle. This ensures uniform heat transfer[5].

Capillary Loading: Load the fine powder into a capillary tube to a depth of 2-3 mm. Compact

the sample by gently tapping the sealed end on a hard surface[5][6].

Rapid Scan (First Run):

Place the loaded capillary into the heating block of the apparatus.

Set a rapid heating rate of 10-20 °C per minute[6].
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Observe the sample through the magnifying lens. Record the approximate temperature at

which the sample begins to liquefy, discolor, or effervesce. This is your estimated

decomposition temperature.

Allow the apparatus to cool at least 20 °C below this estimated temperature.

Slow Scan (Accurate Determination):

Use a freshly prepared capillary tube for this measurement.

Rapidly heat the block to a temperature approximately 20 °C below the estimated

decomposition point found in the first run.

Reduce the heating rate to 1-2 °C per minute to ensure thermal equilibrium[5].

Carefully observe the sample. Record the temperature (T₁) at which the first droplet of

liquid is observed.

Continue heating at the slow rate. Record the temperature (T₂) at which the last solid

particle melts, noting any charring or gas evolution.

Reporting: Report the result as a melting range with decomposition, e.g., "274-276 °C

(dec.)". Perform the determination in triplicate to ensure consistency.

4.4 Visualization of the Experimental Workflow
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Sample Preparation

Run 1: Rapid Scan

Run 2: Accurate Determination

Crush crystals to
 a fine powder

Load 2-3 mm into
 capillary tube

Compact sample

Insert sample into
 apparatus

Heat at 10-20°C/min

Observe approximate
 decomposition temp.

Cool apparatus

Use FRESH sample

Rapid heat to
 (T_approx - 20°C)

Heat at 1-2°C/min

Record T1 (first drop)
 & T2 (all melted)

Report as Range:
T1 - T2 (dec.)

Click to download full resolution via product page

Caption: Workflow for accurate melting/decomposition point determination.
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The Boiling Point: A Scientific Misconception
5.1 Deconstructing Erroneous Data

Several databases report a boiling point for 1,4-Diaminobenzene dihydrochloride of

approximately 267.4 °C at 760 mmHg[1][4][7]. This value is scientifically implausible and

represents a significant data reporting error. Crucially, the boiling point of the parent free base,

p-phenylenediamine, is 267 °C[13][14]. It is highly probable that the boiling point of the free

base has been incorrectly attributed to its dihydrochloride salt.

5.2 The Primacy of Thermal Decomposition

A substance boils when its vapor pressure equals the surrounding atmospheric pressure. For

this to occur, molecules must have sufficient kinetic energy to escape the liquid phase into the

gas phase. In the case of an ionic salt like 1,4-Diaminobenzene dihydrochloride, the

intermolecular forces are extremely strong ionic bonds. The thermal energy required to

overcome these forces and vaporize the salt is far greater than the energy that causes the

compound's covalent bonds to break.

Therefore, upon heating, 1,4-Diaminobenzene dihydrochloride will always decompose

before reaching a temperature at which it could theoretically boil. Any attempt to measure a

boiling point at atmospheric pressure will result only in vigorous decomposition and the release

of hazardous gases[2][3].

5.3 Visualizing the Thermal Behavior Pathway

Solid State
(Crystalline Salt)

Liquid State
(Molten Salt)

 Melting
(~275°C) Gaseous State

(Theoretical)

 Boiling
(Not Observed) 

Decomposition
Products (HCl, NOx, etc.)

 Decomposition
(Dominant Pathway) 

Click to download full resolution via product page
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Caption: Thermal pathway of 1,4-Diaminobenzene dihydrochloride upon heating.

Safety and Handling Considerations
Given the thermal instability and toxicity profile, stringent safety measures are required when

handling 1,4-Diaminobenzene dihydrochloride, especially during heating.

Toxicity: The compound is toxic if swallowed, in contact with skin, or if inhaled[7][11][15]. It is

a known skin and respiratory sensitizer and can cause severe eye irritation[3][15][16].

Heating Hazards: When heated to decomposition, it emits very toxic and corrosive fumes,

including hydrogen chloride and nitrogen oxides[2][11]. All heating procedures must be

conducted within a certified chemical fume hood with appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.

Conclusion
The thermal characterization of 1,4-Diaminobenzene dihydrochloride requires a more

sophisticated approach than consulting a single literature value. This guide has demonstrated

that:

The compound does not have a true melting point but rather a melting range with

decomposition, with reliable values centered around 275 °C when measured correctly.

The widely cited boiling point of ~267 °C is an error, likely conflated with the boiling point of

the parent free base. A boiling point for the dihydrochloride salt is not a physically relevant or

attainable property due to thermal decomposition occurring at a lower temperature.

Accurate determination of the melting/decomposition point is critically dependent on a slow,

controlled heating rate as detailed in the provided protocol.

By understanding the underlying chemical principles governing its thermal behavior,

researchers, scientists, and drug development professionals can ensure data integrity, process

safety, and the successful application of this important chemical intermediate.
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Need Custom Synthesis?
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Ltd. [tcichemicals.com]

To cite this document: BenchChem. [1,4-Diaminobenzene dihydrochloride melting point and
boiling point]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120879#1-4-diaminobenzene-dihydrochloride-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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